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Despite a comprehensive review of scientific literature, detailed application notes and protocols

for the use of Ruboxyl as a standalone fluorescent probe for cellular imaging are not publicly

available. While the compound Ruboxyl, an anthracycline antibiotic and derivative of

daunorubicin, possesses fluorescent properties, its primary application appears to be in the

field of photodynamic therapy, rather than as a direct imaging agent in fluorescence

microscopy.

Our research indicates that Ruboxyl has been investigated as a photosensitizer when

covalently linked to other molecules, such as fullerenes, to create hybrid nanostructures for

photodynamic therapy. In this context, the photophysical properties of Ruboxyl, including its

UV-VIS absorption and fluorescence, have been studied. However, one study explicitly notes

that the Ruboxyl moiety itself does not exhibit photodynamic activity but rather enhances the

photosensitizing capabilities of the molecule it is attached to[1].

There is a significant lack of published data regarding Ruboxyl's use as a primary fluorescent

probe for visualizing cellular structures or processes. Key quantitative data essential for

creating application notes, such as excitation and emission maxima, quantum yield, molar

extinction coefficient, and photostability under typical imaging conditions, are not documented

for Ruboxyl in a cellular imaging context. Furthermore, no established protocols for cell

preparation, probe loading, or imaging parameters for Ruboxyl could be identified.

For researchers and drug development professionals seeking fluorescent probes for cellular

imaging, a wide array of well-characterized and commercially available dyes exist with
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extensive documentation and established protocols. These probes cover a broad spectrum of

excitation and emission wavelengths and are designed for specific applications, including the

visualization of organelles, tracking of molecules, and measurement of physiological

parameters.

In summary, while Ruboxyl is a fluorescent molecule, its application as a cellular imaging

probe is not supported by the current body of scientific literature. Therefore, the detailed

application notes, protocols, and data tables requested cannot be provided. Researchers are

advised to consult resources on established fluorescent probes for their cellular imaging needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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